Cas no 1517860-05-7 (2,6-dioxaspiro4.5decane-9-sulfonyl chloride)

• Product Name: 2,6-dioxaspiro4.5decane-9-sulfonyl chloride
• CAS No: 1517860-05-7
• MF: C₈H₁₃ClO₄S
• MW: 240.704420804977
• MDL: MFCD23792416
• CID: 5243920
• PubChem ID: 79905139
• Update Time: 2026-03-08

2,6-dioxaspiro4.5decane-9-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2,6-Dioxaspiro[4.5]decane-9-sulfonyl chloride
• 2,6-dioxaspiro4.5decane-9-sulfonyl chloride

• MDL： MFCD23792416
• Inchi： 1S/C8H13ClO4S/c9-14(10,11)7-1-3-13-8(5-7)2-4-12-6-8/h7H,1-6H2
• InChI Key： KHULDIMOWUWRKY-UHFFFAOYSA-N
• SMILES： C1C2(CC(S(Cl)(=O)=O)CCO2)CCO1

Additional information on 2,6-dioxaspiro4.5decane-9-sulfonyl chloride

Introduction to 2,6-dioxaspiro4.5decane-9-sulfonyl chloride (CAS No. 1517860-05-7) and Its Emerging Applications in Chemical Biology

The compound 2,6-dioxaspiro4.5decane-9-sulfonyl chloride (CAS No. 1517860-05-7) represents a fascinating molecule with a unique spirocyclic and sulfonamide core structure. This heterocyclic sulfonyl chloride derivative has garnered significant attention in the field of chemical biology due to its versatile reactivity and potential applications in drug discovery and molecular recognition. The spirocyclic framework, characterized by a rigid bicyclic system, contributes to the compound's stability and specificity, making it an attractive scaffold for designing novel bioactive molecules.

Recent advancements in medicinal chemistry have highlighted the importance of spirocyclic compounds in developing small-molecule inhibitors and probes. The spiro4.5decane moiety, integrated with a dioxane ring, introduces conformational constraints that can enhance binding affinity to biological targets. Furthermore, the presence of a sulfonyl chloride group at the 9-position provides a reactive handle for further functionalization, enabling the synthesis of a wide array of derivatives with tailored properties.

In the realm of drug development, sulfonamide derivatives are well-documented for their broad spectrum of biological activities. The sulfonyl chloride functionality in 2,6-dioxaspiro4.5decane-9-sulfonyl chloride allows for facile introduction of amine groups through nucleophilic substitution reactions, facilitating the creation of covalent bonds with biomolecules such as proteins and nucleic acids. This property is particularly valuable for developing probes that require high selectivity and stability in biological environments.

One of the most compelling aspects of this compound is its potential application in fragment-based drug design (FBDD). Fragment-based approaches rely on identifying small molecular fragments that bind to target proteins with high affinity, which can then be optimized into lead compounds. The rigid spirocyclic structure of 2,6-dioxaspiro4.5decane-9-sulfonyl chloride serves as an excellent starting point for such investigations due to its ability to occupy specific binding pockets within macromolecules.

Recent studies have demonstrated the utility of spirocyclic sulfonamides in modulating enzyme activity and receptor binding. For instance, derivatives of 2,6-dioxaspiro4.5decane-9-sulfonyl chloride have been explored as inhibitors of kinases and proteases, which are key targets in oncology and inflammatory diseases. The spirocyclic core enhances interactions with hydrophobic pockets in these enzymes, while the sulfonyl chloride group allows for post-synthetic modifications to optimize potency and selectivity.

The synthesis of 2,6-dioxaspiro4.5decane-9-sulfonyl chloride involves multi-step organic transformations that highlight its synthetic accessibility despite its complex structure. Key steps include the formation of the spirocyclic framework through intramolecular cyclization reactions followed by sulfonylation at the 9-position using chlorosulfonic acid or equivalent reagents. Advances in catalytic methods have further refined these synthetic routes, enabling higher yields and purities suitable for pharmaceutical applications.

The chemical properties of this compound also make it a valuable tool in materials science and polymer chemistry. Spirocyclic sulfonamides can be incorporated into polymers to enhance thermal stability and mechanical strength due to their rigid structure. Additionally, their ability to participate in hydrogen bonding interactions makes them suitable candidates for designing functional materials with specific recognition capabilities.

In conclusion, 2,6-dioxaspiro4.5decane-9-sulfonyl chloride (CAS No. 1517860-05-7) is a multifaceted molecule with significant potential across multiple disciplines. Its unique structural features and reactivity profile make it an indispensable tool in chemical biology and drug discovery efforts aimed at addressing critical therapeutic challenges. As research continues to uncover new applications for this compound, its importance is expected to grow further in both academic and industrial settings.